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Cat. No.: B1663476 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Jak-IN-10 is a potent inhibitor of the Janus kinase (JAK) family of non-receptor tyrosine

kinases. The JAK family, comprising JAK1, JAK2, JAK3, and TYK2, plays a critical role in

cytokine signaling pathways that govern immune responses, inflammation, and hematopoiesis.

Dysregulation of the JAK-STAT (Signal Transducer and Activator of Transcription) signaling

cascade has been implicated in various autoimmune diseases, inflammatory conditions, and

malignancies. Jak-IN-10, by targeting the catalytic activity of JAKs, offers a valuable tool for

investigating the therapeutic potential of JAK inhibition in preclinical research. These

application notes provide detailed information on the solubility and preparation of Jak-IN-10 for

both in vitro and in vivo studies.

Data Presentation: Solubility Profile
The solubility of Jak-IN-10 is a critical factor for its effective use in experimental settings. The

following table summarizes the available quantitative solubility data for Jak-IN-10 and a

structurally similar JAK inhibitor, providing researchers with essential information for preparing

stock solutions and experimental formulations.
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Solvent/Vehicle Jak-IN-10 Solubility
JAK Inhibitor I
Solubility (for
reference)

Notes

DMSO (Dimethyl

Sulfoxide)
50 mg/mL[1] ~15 mg/mL[2]

Ultrasonic treatment

may be required to

achieve maximum

solubility for Jak-IN-

10.

Ethanol Data not available ~1 mg/mL[2]
Expected to be less

soluble than in DMSO.

Methanol Data not available Data not available
Solubility is likely to be

lower than in DMSO.

PBS (Phosphate-

Buffered Saline, pH

7.2)

Sparingly soluble

~0.3 mg/mL (in a 1:2

DMSO:PBS solution)

[2]

Direct dissolution in

aqueous buffers is

limited. A co-solvent

like DMSO is

necessary.

Corn Oil

Formulation

dependent (see in

vivo protocol)

Data not available

Used as a vehicle for

oral administration in

in vivo studies.

10% DMSO in 90%

(20% SBE-β-CD in

Saline)

Formulation

dependent (see in

vivo protocol)

Data not available

A common vehicle for

increasing aqueous

solubility in in vivo

experiments.

Note: The solubility of a compound can be influenced by various factors, including temperature,

pH, and the purity of the solvent and solute. It is recommended to perform small-scale solubility

tests before preparing large volumes of stock solutions.
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Objective: To prepare a high-concentration stock solution of Jak-IN-10 in an organic solvent

suitable for dilution into aqueous cell culture media for in vitro experiments.

Materials:

Jak-IN-10 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic water bath

Protocol:

Weighing the Compound: Accurately weigh the desired amount of Jak-IN-10 powder in a

sterile microcentrifuge tube or vial.

Adding the Solvent: Add the appropriate volume of anhydrous DMSO to the tube to achieve

the desired stock solution concentration (e.g., 10 mM, 20 mM, or up to 50 mg/mL).

Dissolution:

Vortex the solution vigorously for 1-2 minutes.

If the compound is not fully dissolved, place the tube in an ultrasonic water bath for 10-15

minutes. Gentle warming to 37°C can also aid dissolution.[1]

Visually inspect the solution to ensure there are no visible particles.

Sterilization (Optional): If required for your specific cell culture application, the stock solution

can be filter-sterilized using a 0.22 µm syringe filter compatible with DMSO.

Aliquoting and Storage:
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Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C or -80°C for long-term stability. Consult the manufacturer's

datasheet for specific storage recommendations.

Note on Final DMSO Concentration: When diluting the stock solution into your aqueous

experimental medium, ensure that the final concentration of DMSO is kept low (typically ≤

0.5%) to avoid solvent-induced cellular toxicity. A vehicle control (medium with the same final

concentration of DMSO) should always be included in your experiments.

Preparation of Jak-IN-10 for In Vivo Studies
The formulation for in vivo administration of Jak-IN-10 will depend on the route of

administration (e.g., oral gavage, intraperitoneal injection) and the desired dosing volume.

Below are two common formulation protocols.

Protocol 1: Corn Oil-Based Formulation for Oral Administration

Objective: To prepare a suspension of Jak-IN-10 in corn oil for oral gavage.

Materials:

Jak-IN-10 powder

Anhydrous DMSO

Corn oil

Sterile tubes

Vortex mixer

Homogenizer (optional)

Protocol:
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Prepare a Concentrated Stock Solution: Dissolve Jak-IN-10 in DMSO to create a

concentrated stock solution (e.g., 20 mg/mL). Ensure complete dissolution, using sonication

if necessary.

Formulation Preparation:

In a sterile tube, add the required volume of the Jak-IN-10 DMSO stock solution.

Add the appropriate volume of corn oil to achieve the final desired concentration and

dosing volume. A common ratio is 10% DMSO and 90% corn oil.[3]

Vortex the mixture vigorously to create a uniform suspension. For a more homogenous

and stable suspension, a brief period of homogenization may be beneficial.

Administration: The formulation should be prepared fresh on the day of dosing and

administered via oral gavage. Ensure the suspension is well-mixed immediately before each

administration.

Protocol 2: Aqueous-Based Formulation using a Solubilizing Agent

Objective: To prepare a clear solution of Jak-IN-10 for parenteral or oral administration using a

solubilizing agent.

Materials:

Jak-IN-10 powder

Anhydrous DMSO

SBE-β-CD (Sulfobutylether-β-cyclodextrin)

Sterile saline (0.9% NaCl)

Sterile tubes

Vortex mixer

Protocol:
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Prepare a 20% SBE-β-CD Solution: Dissolve SBE-β-CD in sterile saline to a final

concentration of 20% (w/v). This solution can be sterile-filtered and stored at 4°C.

Prepare a Concentrated Jak-IN-10 Stock Solution: Dissolve Jak-IN-10 in DMSO to create a

concentrated stock solution (e.g., 20 mg/mL).

Formulation Preparation:

In a sterile tube, add the required volume of the Jak-IN-10 DMSO stock solution.

Add the appropriate volume of the 20% SBE-β-CD in saline solution to achieve the final

desired concentration. A common formulation consists of 10% DMSO and 90% of the 20%

SBE-β-CD solution.[3]

Vortex the mixture until a clear solution is obtained.

Administration: This clear solution is suitable for various routes of administration. Prepare the

formulation fresh daily.
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Caption: The JAK-STAT signaling pathway and the inhibitory action of Jak-IN-10.
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Caption: Experimental workflow for the preparation of Jak-IN-10 solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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